2-(2,5-dimethoxy-4-nitrophenyl)acetic acid
Description
“2-(2,5-dimethoxy-4-nitrophenyl)acetic acid” is an organic compound . It is a derivative of phenylacetic acid, containing a phenyl functional group, a carboxylic acid functional group, and a nitro functional group . It is employed as an intermediate for pharmaceuticals .
Synthesis Analysis
This compound may be prepared by the nitration of phenylacetic acid .Molecular Structure Analysis
The molecular formula of “this compound” is C10H11NO6 . Its molecular weight is 241.2 g/mol . The SMILES string representation of the molecule is COC1=C (C=C (C (=C1)CC (=O)O) [N+] (=O) [O-])OC .Physical And Chemical Properties Analysis
The compound is insoluble in water but soluble in DMSO and methanol . It is recommended to be stored in a cool place, with the container kept tightly closed in a dry and well-ventilated place .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,5-dimethoxy-4-nitrophenyl)acetic acid involves the conversion of 2,5-dimethoxy-4-nitrobenzaldehyde to 2-(2,5-dimethoxy-4-nitrophenyl)acetic acid through a series of reactions.", "Starting Materials": [ "2,5-dimethoxy-4-nitrobenzaldehyde", "Methanol", "Sodium borohydride", "Acetic anhydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Reduction of 2,5-dimethoxy-4-nitrobenzaldehyde to 2,5-dimethoxy-4-nitrobenzyl alcohol using sodium borohydride in methanol.", "Step 2: Protection of the hydroxyl group in 2,5-dimethoxy-4-nitrobenzyl alcohol with acetic anhydride to form 2,5-dimethoxy-4-nitrobenzyl acetate.", "Step 3: Oxidation of 2,5-dimethoxy-4-nitrobenzyl acetate to 2-(2,5-dimethoxy-4-nitrophenyl)acetic acid using sodium hydroxide and hydrogen peroxide.", "Step 4: Acidification of the reaction mixture with hydrochloric acid and extraction of the product with ethyl acetate.", "Step 5: Purification of the product by recrystallization from water." ] } | |
CAS RN |
3914-94-1 |
Molecular Formula |
C10H11NO6 |
Molecular Weight |
241.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
